Cas no 692275-82-4 (2-(4-Formyl-2-methoxyphenoxy)ethyl acetate)

• Product Name: 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate
• CAS No: 692275-82-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD02380339
• CID: 1086549
• PubChem ID: 2170423
• Update Time: 2025-07-18

2-(4-Formyl-2-methoxyphenoxy)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate
• 2-(4-formyl-2-methoxyphenoxy)ethyl acetate(SALTDATA: FREE)
• 4-(2-acetoxy-ethoxy)-3-methoxy-benzaldehyde
• AKOS B028876
• AC1M2GLK
• AG-G-69171
• CTK5C9284
• SBB035829
• STK398270
• AKOS000312998
• BS-36297
• 692275-82-4
• SR-01000262049-1
• MFCD02380339
• CS-0358720
• SR-01000262049
• SCHEMBL944536
• 2-(4-Formyl-2-methoxyphenoxy)ethylacetate
• DTXSID40366798
• PERBZSCRIFTMMD-UHFFFAOYSA-N
• DB-339605

• MDL： MFCD02380339
• Inchi： 1S/C12H14O5/c1-9(14)16-5-6-17-11-4-3-10(8-13)7-12(11)15-2/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： PERBZSCRIFTMMD-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 353.8°C at 760 mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.526
• PSA: 61.83000
• LogP: 1.44960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Formyl-2-methoxyphenoxy)ethyl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate

Professional Introduction to Compound with CAS No. 692275-82-4 and Product Name: 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate

Compound with the CAS number 692275-82-4, identified by the product name 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate, represents a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest in both academic and industrial settings. The presence of a formyl group and an acetate ester in its molecular structure suggests potential applications in synthetic chemistry, drug development, and material science.

The formyl group (—CHO) is a highly reactive functional moiety known for its ability to participate in various chemical reactions, including condensation, oxidation, and reduction processes. This reactivity makes it a valuable component in the synthesis of more complex molecules, particularly in the pharmaceutical industry where it can serve as a precursor for the development of novel therapeutic agents. The acetate ester (—COOCH₃), on the other hand, contributes to the compound's solubility and stability, which are critical factors in both laboratory applications and potential commercial formulations.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds like 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate in the discovery of new bioactive molecules. The phenolic moiety present in this compound's structure has been extensively studied for its pharmacological properties. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial activities, making them promising candidates for drug development. Specifically, derivatives of phenols have shown significant promise in treating various diseases, including neurodegenerative disorders and cardiovascular conditions.

In the context of drug discovery, the 4-formyl-2-methoxyphenoxy part of the molecule is particularly noteworthy. This specific arrangement of functional groups has been identified as a key structural feature that enhances binding affinity to certain biological targets. For instance, studies have demonstrated that compounds with similar structural motifs can interact with enzymes and receptors involved in metabolic pathways, potentially leading to therapeutic effects. The acetate ester at the end of the molecule further modulates these interactions by influencing solubility and metabolic stability.

One of the most exciting areas where compounds like 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate are making an impact is in the field of medicinal chemistry. Researchers are increasingly leveraging computational methods and high-throughput screening techniques to identify novel scaffolds with desired biological activities. The unique combination of a formyl group, a phenolic ring, and an acetate ester makes this compound an attractive candidate for further investigation. By modifying its structure, scientists can explore new pharmacophores that might lead to breakthroughs in drug therapy.

The synthesis of 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-formyl-2-methoxyphenol, which is then coupled with ethyl acetoacetate under appropriate conditions to form the desired product. This synthetic route exemplifies the precision required in chemical synthesis and underscores the importance of optimizing reaction conditions to achieve high yields and purity.

From a material science perspective, compounds like 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate also hold promise for applications beyond pharmaceuticals. Their unique structural features make them suitable for use as intermediates in polymer synthesis or as additives that enhance material properties. For example, derivatives of this compound have been explored as crosslinking agents or as components in specialty coatings due to their ability to form stable complexes with other molecules.

The growing interest in green chemistry has also influenced research directions related to compounds like 692275-82-4. Efforts are being made to develop synthetic methodologies that minimize waste and reduce environmental impact. This includes exploring catalytic processes that improve efficiency while using sustainable feedstocks. Such approaches align with broader goals within the chemical industry to create more sustainable practices that benefit both science and society.

In conclusion, compound with CAS number 692275-82-4, known as 2-(4-Formyl-2-methoxyphenoxy)ethyl acetate, is a multifaceted molecule with significant potential across multiple domains of science and technology. Its unique structural features—particularly the presence of a formyl group, an acetate ester, and a phenolic moiety—make it a valuable asset in pharmaceutical research, synthetic chemistry, and material science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.